Pentacarbonylchromium
Description
Pentacarbonylchromate(2-) is an organochromium compound and a metal carbonyl.
Scientific Research Applications
Catalytic Applications in Organic Synthesis Pentacarbonylchromium exhibits efficient catalytic properties in organic synthesis. For instance, it acts as a catalyst in the selective cyclopropanation of 1-alkoxy-1,3-butadienes, resulting in vinylspirocyclopropanes and vinylcyclopropanecarboxylates with high yields and trans stereoselectivities (Hahn, Nieger, & Dötz, 2004). This catalytic activity extends to the synthesis of various compounds like 2-aryl-hexadienedioic acid diesters and 1(E),3(E)-butadienes, demonstrating its versatility in different organic reactions (Hahn, Nieger, & Dötz, 2004).
Complex Formation and Structural Analysis Pentacarbonylchromium forms complexes with various ligands, contributing to the study of molecular structures and bonding. For example, its complexation with fluorinated isocyanides provides insights into π-acceptor/σ-donor interactions (Lentz & Preugschat, 1992). Additionally, studies on its complexes with diimin ligands reveal intricate molecular structures and bonding arrangements, enhancing our understanding of organometallic chemistry (Huttner, Gartzke, & Allinger, 1975).
properties
Product Name |
Pentacarbonylchromium |
|---|---|
Molecular Formula |
C5CrO5 |
Molecular Weight |
192.05 g/mol |
IUPAC Name |
carbon monoxide;chromium |
InChI |
InChI=1S/5CO.Cr/c5*1-2; |
InChI Key |
HAUXSVQKDKQHTF-UHFFFAOYSA-N |
Canonical SMILES |
[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Cr] |
Origin of Product |
United States |
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